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Compound of Interest

Compound Name: 4-(2-Methyl-4-thiazolyl)phenol

Cat. No.: B1581357

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Methyl-4-thiazolyl)phenol is a versatile heterocyclic compound with a range of reported
biological activities, making it a molecule of interest in pharmaceutical and agricultural
research. Its structure, featuring a phenol group attached to a methyl-thiazole core, underpins
its potential as an antimicrobial agent and an enzyme inhibitor.[1] These application notes
provide detailed protocols for the preparation of stock solutions and general methodologies for
assessing its biological activity.

Physicochemical and Solubility Data

Proper preparation of stock solutions is critical for accurate and reproducible experimental
results. The following table summarizes the key physicochemical properties of 4-(2-Methyl-4-
thiazolyl)phenol and its solubility in common laboratory solvents.
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Property Value Reference

CAS Number 30686-73-8 [2]

Molecular Formula C10HoaNOS [2]

Molecular Weight 191.25 g/mol [2]

Appearance Co’orless or white crystalline Chem-Impex
solid

Purity >98.0% (HPLC) 2]

Melting Point 211-215°C Chem-Impex

Solubility in DMSO 50 mg/mL (261.44 mM) MedchemExpress

Storage of Solid Room Temperature Chem-Impex

Storage of Stock Solution 20°C forupto 1 month, -80°C MedchemExpress

for up to 6 months

Preparation of Stock Solutions

This protocol details the preparation of a 50 mM stock solution of 4-(2-Methyl-4-

thiazolyl)phenol in dimethyl sulfoxide (DMSO).

Materials
e 4-(2-Methyl-4-thiazolyl)phenol (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

e Analytical balance

e \Vortex mixer

» Water bath or heating block (optional)

¢ Ultrasonic bath (optional)
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Protocol

o Calculate the required mass: To prepare 1 mL of a 50 mM stock solution, weigh out 9.56 mg
of 4-(2-Methyl-4-thiazolyl)phenol. Calculation: 0.050 mol/L * 191.25 g/mol * 0.001 L =
0.00956 g = 9.56 mg

o Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add 1 mL of
anhydrous DMSO.

e Solubilization: Cap the tube securely and vortex thoroughly. If the compound does not fully
dissolve, gentle warming (up to 60°C) and/or sonication can be used to aid dissolution.
Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).
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Stock Solution Preparation Workflow
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Workflow for preparing a stock solution of 4-(2-Methyl-4-thiazolyl)phenol.

Experimental Protocols

The following are generalized protocols for assessing the biological activity of 4-(2-Methyl-4-
thiazolyl)phenol based on its known applications. Researchers should optimize these
protocols for their specific experimental systems.

Antimicrobial Susceptibility Testing (Broth
Microdilution)

This protocol outlines a method to determine the Minimum Inhibitory Concentration (MIC) of 4-
(2-Methyl-4-thiazolyl)phenol against a bacterial strain. Thiazole derivatives have shown
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potent antibacterial activity with MIC values as low as 1 pg/mL against certain strains.
Materials:

» Bacterial culture in logarithmic growth phase

o Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

o Sterile 96-well microplates

e 50 mM stock solution of 4-(2-Methyl-4-thiazolyl)phenol in DMSO

» Positive control antibiotic (e.g., ampicillin, ciprofloxacin)

» Negative control (DMSO)

Protocol:

e Prepare Bacterial Inoculum: Dilute the bacterial culture in MHB to a concentration of
approximately 5 x 10> CFU/mL.

o Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the 4-(2-Methyl-4-
thiazolyl)phenol stock solution in MHB to achieve a range of desired concentrations (e.g.,
256 pg/mL to 0.5 pg/mL). Ensure the final DMSO concentration is consistent across all wells
and does not exceed a level toxic to the bacteria (typically <1%).

 Inoculation: Add the prepared bacterial inoculum to each well containing the compound
dilutions, positive control, and negative control.

e Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

o Determine MIC: The MIC is the lowest concentration of the compound that results in no
visible bacterial growth.

In Vitro Enzyme Inhibition Assay

This protocol provides a general framework for evaluating the inhibitory effect of 4-(2-Methyl-4-
thiazolyl)phenol on a target enzyme. Thiazole-containing compounds have been investigated
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as inhibitors of various enzymes, with ICso values often in the micromolar range.[3]

Materials:

Purified target enzyme

Enzyme substrate

Assay buffer

50 mM stock solution of 4-(2-Methyl-4-thiazolyl)phenol in DMSO

Known inhibitor of the target enzyme (positive control)

96-well microplate (UV-transparent or opaque, depending on the detection method)

Microplate reader

Protocol:

Prepare Reagents: Prepare solutions of the enzyme and substrate in the assay buffer at their
optimal concentrations.

Compound Dilutions: Prepare serial dilutions of the 4-(2-Methyl-4-thiazolyl)phenol stock
solution in the assay buffer.

Assay Reaction: In a 96-well plate, add the assay buffer, the compound dilutions (or DMSO
for the control), and the enzyme solution. Allow for a pre-incubation period if necessary for
the compound to bind to the enzyme.

Initiate Reaction: Add the substrate to all wells to start the enzymatic reaction.

Detection: Measure the enzyme activity by monitoring the change in absorbance or
fluorescence over time using a microplate reader.

Data Analysis: Calculate the percentage of enzyme inhibition for each compound
concentration relative to the DMSO control. Determine the ICso value by plotting the percent
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inhibition against the logarithm of the compound concentration and fitting the data to a

suitable dose-response curve.

Potential Biological Activities

While specific signaling pathways for 4-(2-Methyl-4-thiazolyl)phenol are not yet fully
elucidated, its known biological activities suggest potential interactions with key cellular

processes.
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Potential biological activities of 4-(2-Methyl-4-thiazolyl)phenol.

Disclaimer

This document is intended for research use only. The provided protocols are general guidelines
and may require optimization for specific applications. Always adhere to appropriate laboratory
safety procedures when handling chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 4-(2-Methyl-4-
thiazolyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581357#preparation-of-stock-solutions-of-4-2-
methyl-4-thiazolyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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